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Compound of Interest

Compound Name: TC-2559 difumarate

Cat. No.: B15618113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of TC-2559 difumarate, a selective partial agonist for the α4β2 nicotinic

acetylcholine receptor (nAChR). Adherence to these guidelines is crucial for ensuring the

accuracy, reproducibility, and validity of experimental results.

Quantitative Data Summary
For ease of reference, the key quantitative data for TC-2559 difumarate are summarized in the

table below. Note that batch-specific molecular weights may vary due to hydration, so it is

recommended to refer to the Certificate of Analysis for precise calculations.
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Parameter Value Source(s)

Molecular Weight 438.43 g/mol [1][2][3]

CAS Number 2454492-41-0 [1][2][3]

Solubility (Water)

Soluble to 100 mM (43.84

mg/mL).[1][2][3] Sonication

and warming may be required.

[4][5]

[1][2][3][4][5]

Solubility (DMSO) Slightly soluble. [6]

Purity ≥95% to ≥98% [1][2][3][6][7]

Storage (Solid)

Desiccate at room temperature

or store at -20°C for long-term

storage.[1][6][7]

[1][6][7]

Storage (In Solvent)

-80°C for up to 1 year or -20°C

for up to 1 month.[4][5] It is

recommended to aliquot to

avoid repeated freeze-thaw

cycles.[5]

[4][5]

Experimental Protocols
Preparation of a 10 mM Aqueous Stock Solution
This protocol describes the preparation of a 10 mM stock solution of TC-2559 difumarate in

sterile, purified water.

Materials:

TC-2559 difumarate powder

Sterile, purified water (e.g., Milli-Q® or equivalent)

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)
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Sterile serological pipettes

Vortex mixer

Sonicator (optional, but recommended)

Sterile 0.22 µm syringe filter

Procedure:

Calculate the required mass: Based on the desired final concentration (10 mM) and volume,

calculate the mass of TC-2559 difumarate needed using the following formula: Mass (mg) =

Desired Volume (mL) x 10 mM x 438.43 ( g/mol ) / 1000

Weigh the compound: Carefully weigh the calculated amount of TC-2559 difumarate powder

using an analytical balance.

Dissolution: Add the weighed powder to a sterile conical tube. Add the desired volume of

sterile, purified water.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution in a

water bath for 10-15 minutes.[4] Gentle warming can also aid dissolution.[5]

Sterilization: Once the solution is clear, sterilize it by passing it through a 0.22 µm syringe

filter into a new sterile tube.[5]

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 1 year)

or at -20°C for short-term storage (up to 1 month).[4][5]

Visualization of Protocols and Pathways
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing TC-2559 difumarate stock solution.
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Signaling Pathway of TC-2559
TC-2559 acts as a partial agonist at the α4β2 nicotinic acetylcholine receptors (nAChRs).

These are ligand-gated ion channels that, upon activation, allow the influx of cations (primarily

Na⁺ and Ca²⁺), leading to neuronal depolarization and subsequent downstream signaling

events.
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Caption: TC-2559 signaling pathway via the α4β2 nAChR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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